Cas no 1598211-80-3 (2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide)

2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide structure
1598211-80-3 structure
Product Name:2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide
CAS No:1598211-80-3
MF:C9H18N2O2
MW:186.251422405243
CID:5690336
PubChem ID:116522000
Update Time:2023-10-13

2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 1598211-80-3
    • EN300-1298264
    • 2-amino-3-(5,5-dimethyloxolan-2-yl)propanamide
    • 2-Furanpropanamide, α-aminotetrahydro-5,5-dimethyl-
    • 2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide
    • Inchi: 1S/C9H18N2O2/c1-9(2)4-3-6(13-9)5-7(10)8(11)12/h6-7H,3-5,10H2,1-2H3,(H2,11,12)
    • InChI Key: RTZJEMAHYYIEEW-UHFFFAOYSA-N
    • SMILES: O1C(CC(C(N)=O)N)CCC1(C)C

Computed Properties

  • Exact Mass: 186.136827821g/mol
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • Density: 1.051±0.06 g/cm3(Predicted)
  • Boiling Point: 334.1±17.0 °C(Predicted)
  • pka: 15.85±0.50(Predicted)

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